Cas no 996-25-8 (N-methylethanecarbonimidoyl chloride)

• Product Name: N-methylethanecarbonimidoyl chloride
• CAS No: 996-25-8
• MF: C₃H₆ClN
• MW: 91.5394396781921
• CID: 1992577
• PubChem ID: 11274966
• Update Time: 2025-06-10

N-methylethanecarbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanimidoyl chloride, N-methyl-
• N-methylethanecarbonimidoyl chloride
• EN300-109400
• DTXSID101301529
• 996-25-8
• 1-methylimino-1-chloroethane

• Inchi： 1S/C3H6ClN/c1-3(4)5-2/h1-2H3/b5-3+
• InChI Key： ZAYALXOCHCPYQG-HWKANZROSA-N
• SMILES： Cl/C(/C)=N/C

Computed Properties

• Exact Mass: 91.0188769Da
• Monoisotopic Mass: 91.0188769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Imidoyl halides Imidoyl chlorides

Additional information on N-methylethanecarbonimidoyl chloride

Recent Advances in the Application of N-methylethanecarbonimidoyl Chloride (CAS: 996-25-8) in Chemical Biology and Pharmaceutical Research

N-methylethanecarbonimidoyl chloride (CAS: 996-25-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive imidoyl chloride functional group, serves as a key building block in the synthesis of various heterocyclic compounds, peptidomimetics, and bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of N-methylethanecarbonimidoyl chloride as a precursor for the synthesis of novel pyrimidine derivatives with potent inhibitory activity against cyclin-dependent kinases (CDKs). The researchers employed a one-pot multicomponent reaction strategy, leveraging the reactivity of the imidoyl chloride group to achieve high yields and excellent regioselectivity. These findings highlight the compound's potential in targeting cancer-related pathways.

In the realm of antimicrobial research, a team from the University of Cambridge reported in *Bioorganic & Medicinal Chemistry Letters* (2024) the development of a new class of imidazole-based antibiotics using N-methylethanecarbonimidoyl chloride as a key intermediate. The synthesized compounds exhibited remarkable activity against drug-resistant strains of *Staphylococcus aureus*, with minimum inhibitory concentrations (MICs) in the low micromolar range. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis.

Recent advancements in synthetic methodology have also expanded the utility of N-methylethanecarbonimidoyl chloride. A 2024 *Organic Letters* publication described a novel photoredox-catalyzed coupling reaction that enables the efficient incorporation of this building block into complex molecular architectures under mild conditions. This development is particularly significant for the construction of structurally diverse compound libraries for high-throughput screening in drug discovery programs.

From a safety and handling perspective, ongoing research has focused on developing more stable derivatives and improved storage protocols for N-methylethanecarbonimidoyl chloride. A recent *Chemical Research in Toxicology* (2024) study investigated the compound's degradation pathways and proposed optimized storage conditions to maintain its reactivity while minimizing decomposition. These practical considerations are crucial for its widespread application in industrial and academic settings.

Looking forward, the unique reactivity profile of N-methylethanecarbonimidoyl chloride continues to inspire innovative applications in chemical biology. Current research directions include its use in PROTAC (proteolysis-targeting chimera) development and as a handle for bioconjugation strategies. The compound's ability to serve as a linchpin for diverse molecular transformations ensures its enduring relevance in pharmaceutical research and development.